3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)piperidin-1-yl)propan-1-one

• IUPAC Name: 3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-[3-(5-fluoropyrimidin-2-yl)oxypiperidin-1-yl]propan-1-one
• InChI: InChI=1S/C17H22FN5O2/c1-11-15(12(2)22-21-11)5-6-16(24)23-7-3-4-14(10-23)25-17-19-8-13(18)9-20-17/h8-9,14H,3-7,10H2,1-2H3,(H,21,22)
• InChI Key: YBNYICOSOYNUDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)CCC(=O)N2CCCC(C2)OC3=NC=C(C=N3)F
• Molecular Formula: C17H22FN5O2
• Molecular Weight: 347.4 g/mol

Description

3-(3,5-dimethyl-1H-pyrazol-4-yl)-1-(3-((5-fluoropyrimidin-2-yl)oxy)piperidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C17H22FN5O2 and its molecular weight is 347.394. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research on compounds similar to the specified chemical structure has shown promising anticancer activity. Hammam et al. (2005) synthesized compounds tested against human cancer cell lines, demonstrating anticancer activity at low concentrations compared to reference drugs like 5-fluorodeoxyuridine (Hammam et al., 2005). Moreover, compounds with pyrazole and pyrimidine derivatives have been evaluated for their cytotoxic activity against several tumor cell lines, showing significant in vitro and in vivo antitumor activity (Naito et al., 2005).

Antimicrobial and Antifungal Evaluation

Othman (2013) explored the synthesis and antimicrobial evaluation of new pyridine-2(1H)-thiones, nicotinamides, and related compounds, indicating their potential as antimicrobial and antifungal agents (Othman, 2013). Similarly, research by El-Sawy et al. (2014) on benzofuran derivatives starting from naturally occurring visnagin showed significant anti-inflammatory, analgesic, and anticonvulsant activities, hinting at their potential pharmacological benefits (El-Sawy et al., 2014).

Enzyme Inhibition

Rahmouni et al. (2016) synthesized a novel series of pyrazolo[3,4-d]pyrimidin-4(5H)-ones and evaluated them for their anticancer and anti-5-lipoxygenase activities, demonstrating the compounds' structure-activity relationships and their potential as enzyme inhibitors (Rahmouni et al., 2016).

Antibacterial and Biofilm Inhibition

Mekky and Sanad (2020) reported on the synthesis of novel bis(pyrazole-benzofuran) hybrids with a piperazine linker, showing potent antibacterial activity, biofilm inhibition, and inhibition against the MurB enzyme, suggesting a new class of compounds for tackling resistant bacterial strains (Mekky & Sanad, 2020).